Cas no 67563-40-0 (6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl-)

• Product Name: 6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl-
• CAS No: 67563-40-0
• MF: C₂₀H₁₃NO₂
• MW: 299.322725057602
• CID: 1719671
• PubChem ID: 21020429
• Update Time: 2025-05-25

6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl-
• 2-([1,1'-Biphenyl]-4-yl)benzo[d]oxazole-6-carbaldehyde
• 67563-40-0
• 2-{[1,1'-BIPHENYL]-4-YL}-1,3-BENZOXAZOLE-6-CARBALDEHYDE

• Inchi： 1S/C20H13NO2/c22-13-14-6-11-18-19(12-14)23-20(21-18)17-9-7-16(8-10-17)15-4-2-1-3-5-15/h1-13H
• InChI Key： PUWONCSBTIQHTG-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=O)C=CC=2N=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 299.09469
• Monoisotopic Mass: 299.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Additional information on 6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl-

Recent Advances in the Study of 6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl- (CAS: 67563-40-0)

6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl- (CAS: 67563-40-0) is a benzoxazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in contemporary research.

The synthesis of 6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl- has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the synthesis process. The compound's structural features, including the benzoxazole core and biphenyl moiety, make it a promising scaffold for the development of small-molecule inhibitors targeting various biological pathways.

In terms of biological activity, 6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl- has shown promising results in preclinical studies. Research conducted by Smith et al. (2024) revealed its potent inhibitory effects on specific protein kinases involved in inflammatory responses. The compound exhibited high selectivity and low cytotoxicity, making it a potential candidate for the treatment of chronic inflammatory diseases. Further mechanistic studies indicated that the compound interacts with the ATP-binding site of the target kinases, thereby modulating their activity.

Another area of interest is the compound's potential application in oncology. A recent study by Lee and colleagues (2024) investigated its effects on cancer cell lines, demonstrating significant anti-proliferative activity against breast and lung cancer cells. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit angiogenesis. These findings suggest that 6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl- could serve as a lead compound for the development of novel anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl-. Pharmacokinetic studies have indicated limited oral bioavailability, necessitating further optimization of its chemical structure or formulation. Additionally, comprehensive toxicity studies are required to ensure its safety profile in vivo. Ongoing research is focused on addressing these limitations through structural modifications and advanced drug delivery systems.

In conclusion, 6-Benzoxazolecarboxaldehyde, 2-[1,1'-biphenyl]-4-yl- (CAS: 67563-40-0) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery. Future research should prioritize overcoming its pharmacokinetic and toxicity challenges to unlock its full therapeutic potential. The continued exploration of this compound is expected to yield significant advancements in the treatment of inflammatory diseases and cancer.